molecular formula C14H14N2O B8518610 N-hydroxy-4'-methyl-[1,1'-biphenyl]-2-carboximidamide

N-hydroxy-4'-methyl-[1,1'-biphenyl]-2-carboximidamide

Cat. No.: B8518610
M. Wt: 226.27 g/mol
InChI Key: QJFADABYPQMCIF-UHFFFAOYSA-N
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Description

N-hydroxy-4'-methyl-[1,1'-biphenyl]-2-carboximidamide is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H14N2O

Molecular Weight

226.27 g/mol

IUPAC Name

N'-hydroxy-2-(4-methylphenyl)benzenecarboximidamide

InChI

InChI=1S/C14H14N2O/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14(15)16-17/h2-9,17H,1H3,(H2,15,16)

InChI Key

QJFADABYPQMCIF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC=CC=C2C(=NO)N

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

Procedure details

To a solution of hydroxylamine hydrochloride (17.9 g) in dimethyl sulfoxide (120 ml) was added a methanol solution of sodium methoxide prepared from metallic sodium (5.92 g) and anhydrous methanol (50 ml). The mixture was stirred for 10 minutes at room temperature, to which was added 2'-cyano-4-methylbiphenyl (10 g). The reaction mixture was stirred for 5 hours at 100° C. The reaction mixture was partitioned between ethyl acetate and water. The aqueous layer was extracted with ethyl acetate. Organic layers were combined, washed with water and dried, then the solvent was evaporated in vacuo. The residue was purified by column chromatography on silica gel to afford the title compound as a white amorphous product (11.2 g, 96%).
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